(RS)-2-isopropyl-3-butenyl bromide
Description
(RS)-2-Isopropyl-3-butenyl bromide is a brominated aliphatic compound characterized by a branched isopropyl group and a butenyl chain with a bromine substituent. The "(RS)" designation indicates a racemic mixture (equimolar amounts of R and S enantiomers). Brominated aliphatic compounds are widely used in organic synthesis, pharmaceuticals, and materials science. Below, we compare this compound with structurally or functionally related bromides from the evidence.
Properties
Molecular Formula |
C7H13Br |
|---|---|
Molecular Weight |
177.08 g/mol |
IUPAC Name |
3-(bromomethyl)-4-methylpent-1-ene |
InChI |
InChI=1S/C7H13Br/c1-4-7(5-8)6(2)3/h4,6-7H,1,5H2,2-3H3 |
InChI Key |
DIDHQIXTRHHLEY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(CBr)C=C |
Origin of Product |
United States |
Comparison with Similar Compounds
Aliphatic Bromides: Methyl Bromide
Structure and Properties :
- Methyl bromide (CH₃Br) is a simple halogenated alkane, contrasting with (RS)-2-isopropyl-3-butenyl bromide’s branched, unsaturated structure.
- Applications : Methyl bromide is a volatile fumigant and pesticide , whereas the target compound’s unsaturated structure may lend itself to polymerization or cross-coupling reactions.
- Toxicity: Methyl bromide is highly toxic, causing neurotoxicity and respiratory failure .
Key Differences :
Ionic Liquid Bromides: Imidazolium Salts
Examples :
- 1-Allyl-3-butylimidazolium bromide (C₁₀H₁₇BrN₂, MW 245.15) and 1-allyl-3-ethylimidazolium bromide (C₈H₁₃BrN₂, MW 217.10) are ionic liquids used in material science .
Comparison :
- Structure : The imidazolium bromides feature aromatic heterocycles with alkyl/allyl chains, contrasting with the purely aliphatic target compound.
- Reactivity : Imidazolium bromides participate in charge-assisted interactions (e.g., hydrogen bonding) , while (RS)-2-isopropyl-3-butenyl bromide may undergo SN2 reactions due to its primary bromide position.
- Applications: Imidazolium salts are used as solvents or electrolytes , whereas the target compound could serve as a monomer or alkylating agent.
Key Differences :
Pharmaceutical Bromides: Sepantronium Bromide and Neuromuscular Blockers
Sepantronium Bromide (YM-155) :
- Structure : A complex heterocyclic bromide (C₂₀H₁₉BrN₄O₃, MW 443.29) with anticancer activity, inhibiting survivin protein expression (IC₅₀ = 0.54 nM) .
- Comparison : Unlike the target compound, YM-155’s bicyclic structure enables specific protein interactions, whereas (RS)-2-isopropyl-3-butenyl bromide lacks such functional complexity.
Neuromuscular Blockers (e.g., Rocuronium Bromide) :
- Structure : Quaternary ammonium salts with steroidal or aromatic cores .
- Function : Block acetylcholine receptors, enabling muscle relaxation during intubation . The target compound’s aliphatic structure lacks the rigidity required for receptor binding.
Key Differences :
Aromatic Bromides: 2-[(Naphthalen-2-yl)Methyl]Isothiouronium Bromide
Structure and Properties :
- This compound (C₁₂H₁₃N₂S⁺·Br⁻) crystallizes in a monoclinic lattice stabilized by N–H⋯Br hydrogen bonds .
- Comparison : The naphthalene core enables π-π stacking, absent in the aliphatic target compound. However, both compounds exhibit bromide’s role in ionic interactions.
Key Differences :
Contradictions/Gaps :
- No direct data on (RS)-2-isopropyl-3-butenyl bromide exist in the evidence; comparisons are inferred from structural analogs.
- Toxicity and pharmacokinetic data for the target compound remain speculative.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
